Cas no 87696-33-1 (Propanal, 2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (2S)-)

• Product Name: Propanal, 2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (2S)-
• CAS No: 87696-33-1
• MF: C₁₉H₂₄O₂Si
• MW: 312.4781665802
• CID: 653435
• PubChem ID: 329763159
• Update Time: 2025-04-19

Propanal, 2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Propanal, 2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (2S)-
• (2S)-2-[tert-butyl(diphenyl)silyl]oxypropanal
• (S)-2-(tert-Butyldiphenylsilanyloxy)propionaldehyde
• SCHEMBL14736855
• DTXSID50445528
• (2S)-2-{[tert-butyl(diphenyl)silyl]oxy}propanal
• (s)-2-(t-butyldiphenylsilyloxy)propanal
• (S)-2-(tert-Butyldiphenylsilanyloxy)propionaldehyde, >=97.0% (GC)
• 87696-33-1
• RRMPJLZPEZKPND-INIZCTEOSA-N

• MDL： MFCD15143654
• Inchi： 1S/C19H24O2Si/c1-16(15-20)21-22(19(2,3)4,17-11-7-5-8-12-17)18-13-9-6-10-14-18/h5-16H,1-4H3/t16-/m0/s1
• InChI Key： RRMPJLZPEZKPND-INIZCTEOSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)O[C@H](C=O)C

Computed Properties

• Exact Mass: 312.154556538g/mol
• Monoisotopic Mass: 312.154556538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Optical Activity: [α]/D -17±3°, c = 1 in chloroform

Propanal, 2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (2S)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C